Cas no 840481-77-8 (tert-butyl 4-iodoimidazole-1-carboxylate)

• Product Name: tert-butyl 4-iodoimidazole-1-carboxylate
• CAS No: 840481-77-8
• MF: C₈H₁₁IN₂O₂
• MW: 294.089614152908
• MDL: MFCD24466480
• CID: 2127888
• PubChem ID: 59656633
• Update Time: 2024-12-09

tert-butyl 4-iodoimidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-iodo-1H-imidazole-1-carboxylate
• tert-butyl 4-iodoimidazole-1-carboxylate
• 1,1-Dimethylethyl 4-iodo-1H-imidazole-1-carboxylate (ACI)
• 4-Iodoimidazole-1-carboxylic acid tert-butyl ester
• AKOS028110346
• GRUJHCRLXRVGRX-UHFFFAOYSA-N
• MFCD24466480
• tert-butyl4-iodo-1H-imidazole-1-carboxylate
• AC2614
• 840481-77-8
• DTXSID201224467
• SY224067
• 4-iodo-imidazole-1-carboxylic acid tert-butyl ester
• 1,1-Dimethylethyl 4-iodo-1H-imidazole-1-carboxylate
• 1-Boc-4-iodo-1H-imidazole
• SCHEMBL1097122
• CS-12727
• 1H-Imidazole-1-carboxylic acid, 4-iodo-, 1,1-dimethylethyl ester
• CS-0056208
• DB-335733

• MDL： MFCD24466480
• Inchi： 1S/C8H11IN2O2/c1-8(2,3)13-7(12)11-4-6(9)10-5-11/h4-5H,1-3H3
• InChI Key： GRUJHCRLXRVGRX-UHFFFAOYSA-N
• SMILES： O=C(N1C=C(I)N=C1)OC(C)(C)C

Computed Properties

• Exact Mass: 293.98653g/mol
• Monoisotopic Mass: 293.98653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų